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Compound of Interest

Compound Name: 8-Quinolinecarboxaldehyde

Cat. No.: B1295770 Get Quote

Essential Safety and Handling Guide for 8-
Quinolinecarboxaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 8-Quinolinecarboxaldehyde, tailored for researchers, scientists,

and professionals in drug development.

Chemical Identifier:

Name: 8-Quinolinecarboxaldehyde

Synonyms: 8-Formylquinoline, Quinoline-8-carboxaldehyde[1][2]

CAS Number: 38707-70-9[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
8-Quinolinecarboxaldehyde is classified as a hazardous chemical, necessitating careful

handling to prevent exposure.[1] Primary hazards include irritation to the skin, eyes, and

respiratory system.[2][3]

Summary of Hazards:
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Skin Irritation: Causes skin irritation.[1][2] May be harmful if absorbed through the skin.[3]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory tract irritation.[2][3] May be harmful if inhaled.[3]

Ingestion: May be harmful if swallowed and can cause irritation of the digestive tract.[3]

Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves before use.[4]

To prevent skin contact with

the chemical.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[4][5][6]

To protect eyes from splashes

or dust.

Skin and Body Protection

Laboratory coat. Wear

appropriate protective clothing

to prevent skin exposure.[3][4]

[6]

To protect skin and clothing

from contamination.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or if exposure limits

are exceeded.[1][3][5] All

handling should be conducted

in a well-ventilated fume hood.

[7]

To prevent inhalation of dust

particles.

Operational and Handling Protocols
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Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Experimental Workflow for Handling 8-Quinolinecarboxaldehyde:

Preparation Handling Post-Handling

Don Appropriate PPE Set up in Fume Hood Weigh SolidProceed when ready Dissolve/Use in Reaction Decontaminate Work AreaAfter experiment Segregate and Dispose of Waste Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 8-Quinolinecarboxaldehyde.

Handling Procedures:

Ensure adequate ventilation, preferably by working in a chemical fume hood.[1][7]

Avoid breathing dust, vapor, mist, or gas.[3]

Prevent contact with skin, eyes, and clothing.[3][6]

Wash hands and any exposed skin thoroughly after handling.[1]

Keep containers tightly closed when not in use.[1][3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[1][3]

Emergency and Disposal Plans
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Immediate and appropriate responses to spills and exposures are crucial. Proper disposal

prevents environmental contamination and ensures regulatory compliance.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Ingestion
Do NOT induce vomiting. Wash mouth out with

water. Seek medical attention.[3]

Spill Response Protocol:
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Cleanup

Spill Occurs

Evacuate and Ventilate Area

Wear Appropriate PPE

Contain the Spill

Solid Spill:
Sweep or vacuum material.

Avoid generating dust.

If solid

Liquid Spill:
Absorb with inert material

(sand, vermiculite).

If liquid

Collect waste in a sealed,
labeled hazardous waste container.

Decontaminate spill area.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page

Caption: Spill Response for 8-Quinolinecarboxaldehyde.
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Disposal Protocol:

Waste Segregation:

Solid Waste: Collect all contaminated solids (e.g., gloves, paper towels, weigh boats) in a

designated and clearly labeled hazardous waste container.[4]

Liquid Waste: Collect unused solutions and rinsates in a separate, sealed, and labeled

hazardous waste container.[4] Do not dispose of down the drain.[4][7]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the chemical name "8-Quinolinecarboxaldehyde," and the appropriate hazard symbols.[4]

Disposal Method: The primary method for disposal is through an authorized hazardous

waste collection service.[7] A recommended procedure is to dissolve the material in a

combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and scrubber.[4] All disposal activities must be in accordance with local, state, and federal

regulations.[3][7]

Decontamination: After handling waste, decontaminate the work area. Remove PPE in the

correct order to avoid self-contamination (gloves first, then lab coat, then eye protection).

Wash hands thoroughly with soap and water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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